Cas no 209001-29-6 (2-aMino-3-broMo-5-(trifluoroMethyl)phenol)

• Product Name: 2-aMino-3-broMo-5-(trifluoroMethyl)phenol
• CAS No: 209001-29-6
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 1397090
• PubChem ID: 46941337
• Update Time: 2025-05-20

2-aMino-3-broMo-5-(trifluoroMethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-aMino-3-broMo-5-(trifluoroMethyl)phenol
• 4-Amino-3-bromo-5-hydroxybenzotrifluoride
• AM9973
• Phenol, 2-amino-3-bromo-5-(trifluoromethyl)-
• AMVIAFUHAWPKLQ-UHFFFAOYSA-N
• 209001-29-6
• AKOS015890948
• DB-216956

• Inchi： 1S/C7H5BrF3NO/c8-4-1-3(7(9,10)11)2-5(13)6(4)12/h1-2,13H,12H2
• InChI Key： AMVIAFUHAWPKLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1N)O

Computed Properties

• Exact Mass: 254.95065
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-aMino-3-broMo-5-(trifluoroMethyl)phenol

Comprehensive Overview of 2-Amino-3-bromo-5-(trifluoromethyl)phenol (CAS No. 209001-29-6)

2-Amino-3-bromo-5-(trifluoromethyl)phenol (CAS No. 209001-29-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a trifluoromethyl group and bromo substitution, makes it a valuable building block for designing bioactive molecules. This compound has garnered significant attention due to its role in developing fluorinated pharmaceuticals, a trending topic in drug discovery, as fluorine incorporation often enhances metabolic stability and bioavailability.

In recent years, the demand for halogenated phenols like 2-Amino-3-bromo-5-(trifluoromethyl)phenol has surged, driven by their applications in crop protection chemicals and electronic materials. Researchers frequently search for "synthesis methods for trifluoromethylphenols" or "applications of bromo-amino phenols," reflecting its industrial relevance. The compound’s electron-withdrawing properties also make it a candidate for organic light-emitting diodes (OLEDs), aligning with the growing interest in sustainable energy solutions.

From a synthetic chemistry perspective, CAS 209001-29-6 serves as a precursor for cross-coupling reactions, particularly in palladium-catalyzed transformations. Its amino group allows for further functionalization, enabling the creation of diverse derivatives. This adaptability addresses common queries such as "how to modify trifluoromethylphenols" or "bromo-phenol reactivity," which are frequently explored in academic and industrial forums.

Environmental and regulatory considerations are also critical when discussing 2-Amino-3-bromo-5-(trifluoromethyl)phenol. While not classified as hazardous under standard guidelines, its handling requires adherence to green chemistry principles, a hot topic in modern chemical manufacturing. Searches like "eco-friendly bromophenol derivatives" highlight the industry’s shift toward sustainable practices, further emphasizing the compound’s alignment with contemporary research priorities.

In summary, 2-Amino-3-bromo-5-(trifluoromethyl)phenol (CAS No. 209001-29-6) exemplifies the intersection of medicinal chemistry, material science, and environmental sustainability. Its multifaceted applications and adaptability to modern synthetic challenges ensure its continued relevance in scientific and industrial advancements.